Cas no 59851-09-1 (2-Thiophenepentanoic acid, 3-amino-4-carboxy-)

• Product Name: 2-Thiophenepentanoic acid, 3-amino-4-carboxy-
• CAS No: 59851-09-1
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 337091
• PubChem ID: 13055938
• Update Time: 2025-04-19

2-Thiophenepentanoic acid, 3-amino-4-carboxy- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepentanoic acid, 3-amino-4-carboxy-
• 4-amino-5-(4-carboxybutyl)thiophene-3-carboxylic acid
• DTXSID90516620
• 59851-09-1
• SCHEMBL11716144

• Inchi： 1S/C10H13NO4S/c11-9-6(10(14)15)5-16-7(9)3-1-2-4-8(12)13/h5H,1-4,11H2,(H,12,13)(H,14,15)
• InChI Key： KVSXSIJJFKEHQB-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1CCCCC(=O)O)N

Computed Properties

• Exact Mass: 243.05659
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 100.62